Cas no 216699-35-3 (5-ROX)

• Product Name: 5-ROX
• CAS No: 216699-35-3
• MF: C₃₃H₃₀N₂O₅
• MW: 534.60200
• MDL: MFCD01862979
• CID: 243332
• PubChem ID: 4097103
• Update Time: 2024-10-31

5-ROX Chemical and Physical Properties

Names and Identifiers

• 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-dicarboxyphenyl)-2,3,6,7,12,13,16,17-octahydro-, inner salt
• (5(6)-ROX
• 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-dicarboxyphenyl)-2,3,6,7,12,13,16,17-octahydro-, inner
• 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-dicarboxyphenyl)-2,3,6,7...
• 3-Carboxy-4-(2,3,6,7,12,13,16,17-octahydro-1H,5H,11H,15H-pyrido[3 ,2,1-ij]quinolizino[1',9':6,7,8]chromeno[2,3-f]quinolin-4-ium-9-y l)benzoate
• 5-Carboxy-X-rhodamine
• 5-Carboxy-X-rhodamine triethylammonium salt
• 5-ROX
• 5-ROX [5-Carboxy-X-rhodamine]
• 5-benzothiazoleacetic acid,2,3-dihydro-2-thioxo
• 5-Benzothiazoleaceticacid,2,3-dihydro-2-thioxo-(9CI)
• 5-carboxymethyl-2-thioxo-2,3-dihydrobenzothiazole
• J-100049
• F12235
• C3538
• CHEBI:51638
• 216699-35-3
• DA-70261
• 5-carboxy-2-(2,3,6,7,12,13,16,17-octahydro-1H,5H,11H,15H-pyrido(3,2,1-ij)quinolizino(1',9':6,7,8)chromeno(2,3-f)quinolin-18-ium-9-yl)benzoate
• Q27122698
• AKOS032953770
• F12249
• EX-A9032P
• 5-CXR
• CS-5041
• HY-D0784
• 5-Carboxy-X-rhodamine triethylamin salt
• 9-[2,4(or 2,5)-Dicarboxyphenyl]-2,3,6,7,12,13,16,17-octahydro-1H,5H,11H,15H-xantheno[2,3,4-ij:5,6,7-i'j inverted exclamation marka]diquinolizin-18-ium inner salt
• 5-carboxy-2-(2,3,6,7,12,13,16,17-octahydro-1H,5H,11H,15H-pyrido[3,2,1-ij]quinolizino[1',9':6,7,8]chromeno[2,3-f]quinolin-18-ium-9-yl)benzoate
• DTXSID701314908
• 3-carboxy-4-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)benzoate
• SCHEMBL19844002
• SCHEMBL592782
• PD063557

• MDL： MFCD01862979
• Inchi： InChI=1S/C33H30N2O5/c36-32(37)20-9-10-21(24(17-20)33(38)39)27-25-15-18-5-1-11-34-13-3-7-22(28(18)34)30(25)40-31-23-8-4-14-35-12-2-6-19(29(23)35)16-26(27)31/h9-10,15-17H,1-8,11-14H2,(H-,36,37,38,39)
• InChI Key： UNGMOMJDNDFGJG-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C(C2=CC3=C4N(CCC3)CCCC4=C2[O+]=C56)=C5C=C7CCCN8CCCC6=C87)C(C([O-])=O)=C1)O

Computed Properties

• Exact Mass: 534.21500
• Monoisotopic Mass: 534.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9A^2
• XLogP3: 4.4

Experimental Properties

• Color/Form: No data available
• Melting Point: ≥250 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 97.05000
• LogP: 5.12340
• Vapor Pressure: No data available

5-ROX Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans